3-{1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-1-OXOBUTAN-2-YL}-1,2,3,4-TETRAHYDROQUINAZOLINE-2,4-DIONE
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-{1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-1-OXOBUTAN-2-YL}-1,2,3,4-TETRAHYDROQUINAZOLINE-2,4-DIONE is a structurally complex organic compound featuring a tetrahydroquinazoline-2,4-dione core linked to a 3-chlorophenyl-substituted piperazine moiety via a ketone-containing butan-2-yl chain. This hybrid structure combines pharmacologically relevant motifs:
- Tetrahydroquinazoline-dione: Known for its role in enzyme inhibition and receptor modulation due to its planar, heterocyclic nature .
- Piperazine ring: A common scaffold in medicinal chemistry, often associated with CNS activity and receptor binding .
- 3-Chlorophenyl group: Enhances lipophilicity and influences target affinity through halogen bonding .
The compound’s synthesis likely involves multi-step reactions, including condensation and cyclization, with structural confirmation via techniques like NMR and X-ray crystallography .
Properties
IUPAC Name |
3-[1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl]-1H-quinazoline-2,4-dione | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN4O3/c1-2-19(27-20(28)17-8-3-4-9-18(17)24-22(27)30)21(29)26-12-10-25(11-13-26)16-7-5-6-15(23)14-16/h3-9,14,19H,2,10-13H2,1H3,(H,24,30) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCGDBAMRJVSOMS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCN(CC1)C2=CC(=CC=C2)Cl)N3C(=O)C4=CC=CC=C4NC3=O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione typically involves multi-step organic reactions. The quinazoline-dione structure is then formed through cyclization reactions involving suitable precursors .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, controlled temperature and pressure conditions, and the use of catalysts to enhance reaction rates .
Chemical Reactions Analysis
Types of Reactions
3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced derivatives.
Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and alcohols. Reaction conditions typically involve controlled temperatures, solvents like ethanol or dichloromethane, and catalysts to facilitate the reactions .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline oxides, while reduction can produce quinazoline alcohols .
Scientific Research Applications
3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of 3-{1-[4-(3-chlorophenyl)piperazin-1-yl]-1-oxobutan-2-yl}-1,2,3,4-tetrahydroquinazoline-2,4-dione involves its interaction with specific molecular targets and pathways. It acts as a serotonergic antagonist, binding to serotonin receptors and blocking their activation. This can modulate neurotransmitter levels and influence various physiological processes . The compound may also interact with other receptors and enzymes, contributing to its diverse biological effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional uniqueness of 3-{1-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]-1-OXOBUTAN-2-YL}-1,2,3,4-TETRAHYDROQUINAZOLINE-2,4-DIONE becomes evident when compared to analogs (Table 1).
Table 1: Structural and Functional Comparison of Related Compounds
Key Research Findings and Uniqueness
Structural Uniqueness: The combination of tetrahydroquinazoline-dione with a 3-chlorophenylpiperazine chain distinguishes it from analogs like pyrrolidinone or triazolopyridazine derivatives, which lack the fused quinazoline system .
Biological Implications: The 3-chlorophenyl group may enhance blood-brain barrier penetration compared to non-halogenated analogs, suggesting CNS applications . The tetrahydroquinazoline-dione core is associated with inhibitory activity against enzymes like phosphodiesterases or proteases, a feature absent in simpler piperazine derivatives .
Synthetic Challenges :
- Multi-step synthesis requires precise control to avoid impurities such as 1-(3-chlorophenyl)piperazine or 3-[4-(3-chlorophenyl)piperazin-1-yl]propan-1-ol, which are common by-products in related compounds .
Piperazine-containing analogs often exhibit improved solubility and bioavailability over non-cyclic amine derivatives .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
